Cas no 2229069-13-8 (4-4-(pentafluoroethyl)phenylpiperidine)

• Product Name: 4-4-(pentafluoroethyl)phenylpiperidine
• CAS No: 2229069-13-8
• MF: C₁₃H₁₄F₅N
• MW: 279.248980998993
• CID: 6276853
• PubChem ID: 165866504
• Update Time: 2025-05-22

4-4-(pentafluoroethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(pentafluoroethyl)phenylpiperidine
• EN300-1973870
• 2229069-13-8
• 4-[4-(pentafluoroethyl)phenyl]piperidine

• Inchi： 1S/C13H14F5N/c14-12(15,13(16,17)18)11-3-1-9(2-4-11)10-5-7-19-8-6-10/h1-4,10,19H,5-8H2
• InChI Key： BQCCCWXWSZLZPX-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C1CCNCC1)F

Computed Properties

• Exact Mass: 279.10464026g/mol
• Monoisotopic Mass: 279.10464026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-4-(pentafluoroethyl)phenylpiperidine

Recent Advances in the Study of 4-4-(Pentafluoroethyl)phenylpiperidine (CAS: 2229069-13-8) in Chemical Biology and Pharmaceutical Research

4-4-(Pentafluoroethyl)phenylpiperidine (CAS: 2229069-13-8) is a chemically modified piperidine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pentafluoroethylphenyl substitution, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a modulator of central nervous system (CNS) targets, particularly in the context of neurological disorders such as Parkinson's disease and schizophrenia.

One of the key areas of research involves the compound's interaction with dopamine receptors. Preliminary in vitro studies have demonstrated that 4-4-(pentafluoroethyl)phenylpiperidine exhibits high affinity for D2 and D3 dopamine receptor subtypes, suggesting its potential utility in the development of novel antipsychotic agents. Molecular docking simulations have further elucidated the binding mechanisms, highlighting the role of the pentafluoroethyl group in enhancing receptor-ligand interactions through hydrophobic and electrostatic forces.

In addition to its CNS applications, recent investigations have explored the compound's utility in oncology. A 2023 study published in the Journal of Medicinal Chemistry reported that 4-4-(pentafluoroethyl)phenylpiperidine derivatives exhibit potent inhibitory effects on certain kinase enzymes implicated in cancer cell proliferation. The study utilized a combination of high-throughput screening and structure-activity relationship (SAR) analysis to identify optimal substituents for maximizing kinase inhibition while minimizing off-target effects.

Another significant development is the compound's role in positron emission tomography (PET) imaging. Researchers have successfully radiolabeled 4-4-(pentafluoroethyl)phenylpiperidine with fluorine-18, enabling its use as a PET tracer for visualizing dopamine receptor density in vivo. This advancement holds promise for improving the diagnosis and monitoring of neurodegenerative diseases, as demonstrated in recent preclinical trials.

Despite these promising findings, challenges remain in the clinical translation of 4-4-(pentafluoroethyl)phenylpiperidine-based therapeutics. Issues such as metabolic stability, blood-brain barrier permeability, and potential toxicity require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced formulation strategies.

In conclusion, 4-4-(pentafluoroethyl)phenylpiperidine (CAS: 2229069-13-8) represents a versatile scaffold with broad applicability in drug discovery and diagnostic imaging. Its unique chemical properties and diverse biological activities make it a valuable tool for advancing our understanding of complex disease mechanisms and developing next-generation therapeutics. Future studies will likely focus on expanding its therapeutic indications and improving its pharmacokinetic profile for clinical use.